Cas no 896338-04-8 (N-(2-ethylphenyl)-2-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide)

N-(2-ethylphenyl)-2-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide structure
896338-04-8 structure
Product Name:N-(2-ethylphenyl)-2-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide
CAS No:896338-04-8
MF:C16H15N3O2S
MW:313.374202013016
CID:5933104
PubChem ID:7260720
Update Time:2025-10-31

N-(2-ethylphenyl)-2-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(2-ethylphenyl)-2-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide
    • N-(2-ethylphenyl)-2-methyl-5-oxo-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
    • F2550-0154
    • N-(2-ethylphenyl)-2-methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide
    • 896338-04-8
    • N-(2-ethylphenyl)-2-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
    • AKOS024659564
    • Inchi: 1S/C16H15N3O2S/c1-3-11-6-4-5-7-13(11)18-14(20)12-8-17-16-19(15(12)21)9-10(2)22-16/h4-9H,3H2,1-2H3,(H,18,20)
    • InChI Key: HAKAAKIVTJFRQL-UHFFFAOYSA-N
    • SMILES: C12SC(C)=CN1C(=O)C(C(NC1=CC=CC=C1CC)=O)=CN=2

Computed Properties

  • Exact Mass: 313.08849790g/mol
  • Monoisotopic Mass: 313.08849790g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 594
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 87.1Ų

N-(2-ethylphenyl)-2-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide Pricemore >>

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Additional information on N-(2-ethylphenyl)-2-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide

Comprehensive Overview of N-(2-ethylphenyl)-2-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide (CAS No. 896338-04-8)

The compound N-(2-ethylphenyl)-2-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide, identified by its CAS number 896338-04-8, is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This heterocyclic compound features a unique fusion of thiazolo[3,2-a]pyrimidine and carboxamide moieties, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural complexity and the possibility of leveraging its framework for designing novel therapeutic agents.

In recent years, the scientific community has shown a growing interest in thiazolo[3,2-a]pyrimidine derivatives, owing to their diverse pharmacological properties. The N-(2-ethylphenyl)-2-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide stands out due to its potential role in modulating biological pathways. Its molecular structure suggests possible interactions with enzymes and receptors, which could be harnessed for treating various conditions. This aligns with current trends in precision medicine, where targeted molecular interventions are increasingly prioritized.

The synthesis and characterization of CAS 896338-04-8 involve advanced organic chemistry techniques, including multi-step reactions and spectroscopic validation. The compound's stability and solubility profiles are critical factors under investigation, as they influence its bioavailability and efficacy in potential applications. Researchers are also exploring its compatibility with modern drug delivery systems, such as nanoparticles and liposomes, to enhance its therapeutic potential.

From an industrial perspective, the demand for innovative chemical entities like N-(2-ethylphenyl)-2-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide is driven by the need for new active pharmaceutical ingredients (APIs). The compound's patent status and regulatory considerations are key topics of discussion, especially in light of evolving global standards for drug approval. Companies engaged in pharmaceutical R&D are keenly monitoring developments related to this molecule, as it could represent a breakthrough in treating diseases with high unmet medical needs.

Environmental and safety assessments of 896338-04-8 are equally important, given the increasing emphasis on sustainable chemistry. Researchers are evaluating its biodegradability and ecotoxicological impact to ensure compliance with green chemistry principles. This aspect resonates with contemporary concerns about reducing the environmental footprint of chemical manufacturing processes.

In summary, N-(2-ethylphenyl)-2-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide (CAS No. 896338-04-8) exemplifies the intersection of cutting-edge chemistry and biomedical innovation. Its study not only advances scientific knowledge but also holds promise for addressing critical healthcare challenges. As research progresses, this compound may emerge as a cornerstone in the development of next-generation therapeutics.

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